Cas no 2870682-06-5 (1,2-Benzenediamine, 3-iodo-N1-(1-methylethyl)- )

• Product Name: 1,2-Benzenediamine, 3-iodo-N1-(1-methylethyl)-
• CAS No: 2870682-06-5
• MF: C₉H₁₃IN₂
• MW: 276.117394208908
• CID: 5563198
• Update Time: 2025-05-20

1,2-Benzenediamine, 3-iodo-N1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-N1-(1-methylethyl)-1,2-benzenediamine (ACI)
• 1,2-Benzenediamine, 3-iodo-N1-(1-methylethyl)-

• Inchi： 1S/C9H13IN2/c1-6(2)12-8-5-3-4-7(10)9(8)11/h3-6,12H,11H2,1-2H3
• InChI Key： RVJDYHPFJGZOMO-UHFFFAOYSA-N
• SMILES： IC1C(N)=C(NC(C)C)C=CC=1

Additional information on 1,2-Benzenediamine, 3-iodo-N1-(1-methylethyl)-

1,2-Benzenediamine, 3-iodo-N1-(1-methylethyl): A Comprehensive Overview

1,2-Benzenediamine, 3-iodo-N1-(1-methylethyl), also known by its CAS number 2870682-06-5, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines the aromaticity of benzene with the functional groups of diamine and iodo substituents. The presence of the N1-(1-methylethyl) group adds further complexity to its chemical properties, making it a subject of interest for both academic and industrial research.

The synthesis of 1,2-benzenediamine, 3-iodo-N1-(1-methylethyl) typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing the overall yield. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the synthesis process.

In terms of chemical properties, this compound exhibits strong electron-donating characteristics due to the presence of amino groups. The iodo substituent introduces additional reactivity, making it suitable for various substitution reactions. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in energy storage, sensing technologies, and catalysis.

The application of 1,2-benzenediamine, 3-iodo-N1-(1-methylethyl) extends beyond traditional chemical synthesis. It has been utilized in drug discovery programs due to its ability to form bioactive compounds with potential therapeutic effects. For instance, derivatives of this compound have shown promise in anti-cancer drug development by targeting specific enzymes involved in tumor growth.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on biodegradation studies under various environmental conditions, providing insights into its persistence in natural systems. This information is vital for regulatory agencies and industries aiming to comply with environmental standards.

In conclusion, 1,2-benzenediamine, 3-iodo-N1-(1-methylethyl) stands as a testament to the ingenuity of modern chemistry. Its unique structure and versatile properties continue to drive innovation across multiple disciplines. As research progresses, new applications and improved synthetic methods are expected to emerge, further solidifying its role in both academic and industrial settings.